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Compound of Interest

Compound Name: Decanamide, n-pentyl-

Cat. No.: B15443986 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Decanamide, n-pentyl- (CAS No. 64891-

15-2) was not readily available. The following guidance is based on general principles of

laboratory safety, and data extrapolated from the closely related compound N,N-

Dimethyldecanamide. It is imperative to handle this chemical with caution and to conduct a

thorough risk assessment before use.

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals engaged in the handling of Decanamide, n-
pentyl-.

Quantitative Data Summary
The following table summarizes the available physical and chemical properties of

Decanamide, n-pentyl- and its structural analog, N,N-Dimethyldecanamide, for comparison.
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Property Decanamide, n-pentyl- N,N-Dimethyldecanamide

CAS Number 64891-15-2[1] 14433-76-2[2]

Molecular Formula C15H31NO[1] C12H25NO

Molecular Weight 241.41 g/mol [1] 199.34 g/mol

Physical State
Not available (likely liquid or

low-melting solid)
Liquid[2]

Appearance Not available Colorless[2]

Boiling Point Not available
110 - 111 °C / 230 - 231.8

°F[3]

Water Solubility
Not available (expected to be

low)
Immiscible[3]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling of Decanamide, n-pentyl-.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

any hazard warnings.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents[3]. Keep the container tightly closed[2].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following PPE is

recommended:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect against potential

splashes that may cause

serious eye irritation[2].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact, which

may cause skin irritation[2].

Body Protection
A lab coat or chemical-

resistant apron.

To protect against accidental

spills and contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of any

vapors, which may cause

respiratory irritation[2].

Handling and Use
Work Area: All work with Decanamide, n-pentyl- should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

Hygiene: Avoid direct contact with the skin, eyes, and clothing[2]. Do not eat, drink, or smoke

in the work area. Wash hands thoroughly after handling[2].

Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for disposal. For larger spills, evacuate the

area and follow emergency procedures.

Disposal Plan
Waste Characterization: All waste containing Decanamide, n-pentyl- should be considered

chemical waste.

Containerization: Collect waste in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service[4]. Do not discharge into drains or the environment.
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Experimental Protocols: Key Safety Procedures
First Aid Measures
Based on the potential hazards of similar compounds, the following first aid measures are

recommended in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention[2].

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops[2].

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid[2].

Ingestion: If swallowed, do not induce vomiting. Get medical aid immediately.

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.

Specific Hazards: The combustion of similar compounds can produce toxic fumes, including

carbon oxides and nitrogen oxides[3].

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear[3].

Workflow and Logical Relationships
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Decanamide, n-pentyl-.
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Safe Handling and Disposal Workflow for Decanamide, n-pentyl-
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Caption: Logical workflow for the safe handling and disposal of Decanamide, n-pentyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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